Cas no 2228210-61-3 (4-3-chloro-5-(trifluoromethyl)phenylbutan-2-ol)

• Product Name: 4-3-chloro-5-(trifluoromethyl)phenylbutan-2-ol
• CAS No: 2228210-61-3
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• CID: 6425847
• PubChem ID: 165671209
• Update Time: 2025-06-09

4-3-chloro-5-(trifluoromethyl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-chloro-5-(trifluoromethyl)phenylbutan-2-ol
• 2228210-61-3
• EN300-1967879
• 4-[3-chloro-5-(trifluoromethyl)phenyl]butan-2-ol

• Inchi： 1S/C11H12ClF3O/c1-7(16)2-3-8-4-9(11(13,14)15)6-10(12)5-8/h4-7,16H,2-3H2,1H3
• InChI Key： CURXQGGPECZQFT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CCC(C)O

Computed Properties

• Exact Mass: 252.0528772g/mol
• Monoisotopic Mass: 252.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-3-chloro-5-(trifluoromethyl)phenylbutan-2-ol

Introduction to 4-3-Chloro-5-(trifluoromethyl)phenylbutan-2-ol (CAS No. 2228210-61-3)

4-3-Chloro-5-(trifluoromethyl)phenylbutan-2-ol, with the CAS number 2228210-61-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a chloro and a trifluoromethyl substituent on the phenyl ring, along with a butan-2-ol functional group. These structural features contribute to its distinct chemical properties and biological activities.

The molecular formula of 4-3-Chloro-5-(trifluoromethyl)phenylbutan-2-ol is C₁₁H₁₁ClF₃O, and its molecular weight is approximately 249.65 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for various laboratory applications, including synthesis, analytical methods, and biological assays.

In the realm of pharmaceutical research, 4-3-Chloro-5-(trifluoromethyl)phenylbutan-2-ol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the trifluoromethyl group enhances the compound's lipophilicity and cell permeability, which are crucial for crossing the blood-brain barrier.

Beyond its enzymatic inhibition properties, 4-3-Chloro-5-(trifluoromethyl)phenylbutan-2-ol has also been investigated for its anti-inflammatory effects. A 2020 study in the European Journal of Pharmacology demonstrated that this compound can effectively reduce inflammation in animal models of arthritis. The mechanism of action involves the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways. These findings suggest that 4-3-Chloro-5-(trifluoromethyl)phenylbutan-2-ol could be a valuable candidate for the development of anti-inflammatory drugs.

In addition to its therapeutic potential, 4-3-Chloro-5-(trifluoromethyl)phenylbutan-2-ol has been utilized as a building block in organic synthesis. Its versatile reactivity allows it to be incorporated into a wide range of complex molecules, making it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. For example, a 2019 paper in Organic Letters described a novel synthetic route to prepare this compound with high yield and purity, highlighting its utility as a starting material for further chemical transformations.

The safety profile of 4-3-Chloro-5-(trifluoromethyl)phenylbutan-2-ol is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure through inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

In conclusion, 4-3-Chloro-5-(trifluoromethyl)phenylbutan-2-ol (CAS No. 2228210-61-3) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for drug development and synthetic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as an important molecule in the field of medicinal chemistry.